Cas no 2227876-60-8 ((1R)-3-amino-1-(6-bromopyridin-2-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(6-bromopyridin-2-yl)propan-1-ol
• CAS No: 2227876-60-8
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 6389859
• PubChem ID: 96893751
• Update Time: 2025-07-21

(1R)-3-amino-1-(6-bromopyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(6-bromopyridin-2-yl)propan-1-ol
• EN300-1918732
• 2227876-60-8

• Inchi： 1S/C8H11BrN2O/c9-8-3-1-2-6(11-8)7(12)4-5-10/h1-3,7,12H,4-5,10H2/t7-/m1/s1
• InChI Key： RATFMWZCDQPXTA-SSDOTTSWSA-N
• SMILES： BrC1=CC=CC([C@@H](CCN)O)=N1

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1Ų

Additional information on (1R)-3-amino-1-(6-bromopyridin-2-yl)propan-1-ol

Introduction to (1R)-3-amino-1-(6-bromopyridin-2-yl)propan-1-ol (CAS No. 2227876-60-8)

(1R)-3-amino-1-(6-bromopyridin-2-yl)propan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number CAS No. 2227876-60-8, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both amino and bromopyridine moieties in its molecular structure makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>1-(6-bromopyridin-2-yl)propan-1-ol moiety is particularly noteworthy, as it serves as a key pharmacophore in the design of novel therapeutic agents. The bromine substituent on the pyridine ring enhances the electrophilicity of the molecule, making it a valuable building block for further functionalization. This property has been exploited in recent years to develop inhibitors targeting various enzymatic pathways involved in diseases such as cancer and inflammation.

Recent studies have highlighted the importance of< strong>3-amino compounds in medicinal chemistry. The amino group not only provides a site for further derivatization but also contributes to the solubility and bioavailability of the final drug product. In particular, chiral amino alcohols like< strong>(1R)-3-amino-1-(6-bromopyridin-2-yl)propan-1-ol have shown promise in the development of enantiomerically pure drugs, which are often more effective and have fewer side effects compared to their racemic counterparts.

The< strong>CAS No. 2227876-60-8 identification ensures that researchers can reliably source and utilize this compound in their experiments. Its precise chemical characterization, including its molecular formula (C₉H₁₁BrN₂O) and molecular weight (234.12 g/mol), provides a solid foundation for synthetic chemists to explore its reactivity and potential applications.

In the realm of drug discovery, the< strong>6-bromopyridin-2-yl group is a well-known scaffold that has been incorporated into numerous lead compounds. Its ability to interact with biological targets through hydrogen bonding and π-stacking interactions makes it an attractive moiety for designing small-molecule drugs. For instance, pyridine-based compounds have been extensively studied for their roles as kinase inhibitors, which are crucial in treating cancers and other chronic diseases.

The synthesis of< strong>(1R)-3-amino-1-(6-bromopyridin-2-yl)propan-1-ol involves multi-step organic reactions that require careful optimization to achieve high yields and enantiomeric purity. The use of chiral auxiliaries or catalysts is often necessary to ensure the retention of stereochemistry during synthesis. Advances in asymmetric synthesis have made it possible to produce enantiomerically pure compounds like this one with increasing efficiency, which is essential for pharmaceutical applications.

Ongoing research in medicinal chemistry continues to uncover new applications for< strong>CAS No. 2227876-60-8. For example, recent studies have demonstrated its utility as a precursor in the synthesis of novel antiviral agents. The bromopyridine moiety can be further functionalized to create molecules that inhibit viral proteases or integrases, which are critical enzymes in viral replication cycles.

The< strong>(1R)-configuration of this compound is particularly important, as it dictates the spatial arrangement of atoms and influences its interaction with biological targets. Studies have shown that enantiomers can exhibit different pharmacological properties, making the precise stereochemistry a critical factor in drug design. The use of computational methods to predict binding affinities and metabolic stability has become increasingly important in optimizing such compounds for clinical use.

In conclusion, (1R)-3-amino-1-(6-bromopyridin-2-yl)propan-1-ol (CAS No. 2227876-60-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with potential therapeutic applications. As research continues to evolve, this compound is likely to play an even greater role in the development of novel drugs targeting various diseases.